Cas no 28544-30-1 (4-Piperidineacetonitrile, 4-hydroxy-1-(phenylmethyl)-)

• Product Name: 4-Piperidineacetonitrile, 4-hydroxy-1-(phenylmethyl)-
• CAS No: 28544-30-1
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5262248
• Update Time: 2025-10-21

4-Piperidineacetonitrile, 4-hydroxy-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetonitrile, 4-hydroxy-1-(phenylmethyl)-

• Inchi： 1S/C14H18N2O/c15-9-6-14(17)7-10-16(11-8-14)12-13-4-2-1-3-5-13/h1-5,17H,6-8,10-12H2
• InChI Key： BJIFRLOUKMIDPW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(O)(CC#N)CC1

Additional information on 4-Piperidineacetonitrile, 4-hydroxy-1-(phenylmethyl)-

Research Brief on 4-Piperidineacetonitrile, 4-hydroxy-1-(phenylmethyl)- (CAS: 28544-30-1): Recent Advances and Applications

4-Piperidineacetonitrile, 4-hydroxy-1-(phenylmethyl)- (CAS: 28544-30-1) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-Piperidineacetonitrile, 4-hydroxy-1-(phenylmethyl)-, emphasizing its role as a precursor for the development of novel γ-aminobutyric acid (GABA) receptor modulators. The study demonstrated that the compound's unique structural features, including the hydroxyl and phenylmethyl groups, contribute to its ability to interact with GABAergic systems, making it a promising candidate for the treatment of anxiety and epilepsy. The researchers employed a combination of computational modeling and in vitro assays to validate its binding affinity and selectivity for specific GABA receptor subtypes.

In addition to its neurological applications, 4-Piperidineacetonitrile, 4-hydroxy-1-(phenylmethyl)- has also been investigated for its anti-inflammatory properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. The study utilized a series of structure-activity relationship (SAR) analyses to identify the optimal substituents for enhancing anti-inflammatory activity while minimizing cytotoxicity. These findings suggest that the compound could serve as a scaffold for designing new anti-inflammatory agents with improved therapeutic profiles.

Another area of interest is the compound's potential in oncology research. Preliminary data from a collaborative study between academic and industrial researchers indicated that 4-Piperidineacetonitrile, 4-hydroxy-1-(phenylmethyl)- derivatives could inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways, such as the PI3K/AKT/mTOR axis. The study, which was presented at the 2024 American Association for Cancer Research (AACR) Annual Meeting, highlighted the need for further preclinical evaluation to assess the compound's efficacy and safety in vivo.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 4-Piperidineacetonitrile, 4-hydroxy-1-(phenylmethyl)-. A recent review in Organic Process Research & Development discussed the limitations of current synthetic methods, including low yields and the generation of undesirable byproducts. The authors proposed alternative catalytic strategies, such as asymmetric hydrogenation, to improve the efficiency and sustainability of the synthesis process. These advancements could facilitate the broader adoption of the compound in pharmaceutical manufacturing.

In conclusion, 4-Piperidineacetonitrile, 4-hydroxy-1-(phenylmethyl)- (CAS: 28544-30-1) represents a versatile and pharmacologically relevant scaffold with applications spanning neurology, inflammation, and oncology. Recent research has shed light on its mechanistic underpinnings and therapeutic potential, paving the way for future drug development efforts. However, further studies are needed to address synthetic challenges and validate its efficacy in clinical settings. This brief underscores the importance of continued investment in the exploration of this compound and its derivatives to unlock their full therapeutic potential.